2-adamantyl{5-[4-(ethylsulfonyl)-1-piperazinyl]-2-nitrophenyl}amine

• IUPAC Name: N-[5-(4-ethylsulfonylpiperazin-1-yl)-2-nitrophenyl]adamantan-2-amine
• InChI: InChI=1S/C22H32N4O4S/c1-2-31(29,30)25-7-5-24(6-8-25)19-3-4-21(26(27)28)20(14-19)23-22-17-10-15-9-16(12-17)13-18(22)11-15/h3-4,14-18,22-23H,2,5-13H2,1H3
• InChI Key: PNXLRXSLRBTQCP-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCN(CC1)C2=CC(=C(C=C2)[N+](=O)[O-])NC3C4CC5CC(C4)CC3C5
• Molecular Formula: C22H32N4O4S
• Molecular Weight: 448.6 g/mol

Description

2-adamantyl{5-[4-(ethylsulfonyl)-1-piperazinyl]-2-nitrophenyl}amine, also known as ADNPA, is a synthetic compound that has been extensively studied for its potential use in scientific research. ADNPA is a member of the adamantane family of compounds, which are known for their unique physical and chemical properties.

Scientific Research Applications

Antimicrobial and Anti-HIV Activity

One study focused on the synthesis of 5-(1-adamantyl)-2-substituted thio-1,3,4-oxadiazoles and 5-(1-adamantyl)-3-substituted aminomethyl-1,3,4-oxadiazoline-2-thiones, demonstrating significant in vitro activities against strains of Gram-positive and Gram-negative bacteria, as well as the yeast-like pathogenic fungus Candida albicans. Additionally, some compounds exhibited antiviral activity against HIV-1, showcasing the potential of adamantyl derivatives in developing new antimicrobial and antiretroviral agents (El-Emam et al., 2004).

Synthesis and Chemical Properties

Research on the reaction of arylsulfochlorides with adamantyl-substituted piperazines and thiophenes highlighted the production of compounds with bactericidal properties against staphylococcus and typhoid fever, indicating the versatility of adamantyl derivatives in synthesizing compounds with potential medical applications (Mammadov et al., 2016).

Noncovalent Interaction Studies

A study on adamantane-1,3,4-thiadiazole hybrids elucidated the nature of noncovalent interactions through crystallographic and quantum theory analysis. This research provides insights into the structural and energetic aspects of adamantyl derivatives, which can inform the design of new compounds with enhanced chemical and biological properties (El-Emam et al., 2020).

Antimicrobial and Hypoglycemic Activities

Another study demonstrated the antimicrobial and hypoglycemic activities of novel N-(1-adamantyl)carbothioamide derivatives. This research suggests the potential of adamantyl compounds in treating bacterial infections and diabetes, offering a new avenue for the development of therapeutic agents (Al-Abdullah et al., 2015).

Water Treatment Applications

Adamantyl derivatives have also been utilized in the creation of novel sulfonated thin-film composite nanofiltration membranes for dye treatment, demonstrating the application of adamantyl chemistry in environmental sciences and engineering (Liu et al., 2012).